Cas no 654671-77-9 (Sitagliptin phosphate monohydrate)

• Product Name: Sitagliptin phosphate monohydrate
• CAS No: 654671-77-9
• MF: C₁₆H₂₀F₆N₅O₆P
• MW: 523.324085235596
• MDL: MFCD10001393
• CID: 68559
• PubChem ID: 11591741
• Update Time: 2025-09-03

Sitagliptin phosphate monohydrate Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one phosphate hydrate
• 7-[(3R)-3-Amino-1-oxo-4-(2,4,5-trifluorophenyl)Butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazinephosphatemonohydrate
• Sitagliptin phosphate monohydrate
• Sitagliptin phosphate for research
• Sitagliptin (phosphate monohydrate)
• Sitagliptin Monophosphate Monohydrate
• Sitagliptin phosphate
• Sitagliptin phosphate monohydrate (MK-0431,Januvia®)
• Sitagliptin phosphate
• (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine dihydrogenphosphate monohydrate
• 3(R)-3-amino-1-[3-(trifluoromethyl)-5H,6H,7H,8H [1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one phosphate monohydrate
• Januvia (tn)
• Sitaglipt
• Sitagliptin monohydrate
• Sitagliptin phosphate (usan)
• Sitagliptin phosphate hydrate
• Sitagliptin phosphate hydrate (jan)
• 7-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine phosphate
• MK-0431
• SITAGLIPTIN PHOSPHATE [JAN]
• SITAGLIPTIN PHOSPHATE MONOHYDRATE [EP MONOGRAPH]
• Tesavel
• JANUMET COMPONENT SITAGLIPTIN PHOSPHATE
• (R)-3-amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one Phosphate Monohydrate.
• SITAGLIPTIN PHOSPHATE [USP MONOGRAPH]
• AKOS015895530
• MFCD10001393
• SITAGLIPTIN PHOSPHATE HYDRATE [JAN]
• (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;phosphoric acid;hydrate
• HY-13749B
• CCG-213562
• 1,2,4-Triazolo[4,3-a]pyrazine,7-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-, phosphate (1:1), monohydrate
• SITAGLIPTIN PHOSPHATE [USP-RS]
• 654671-77-9
• SCHEMBL1039535
• SITAGLIPTIN PHOSPHATE [VANDF]
• BS164409
• (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-alpha]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine dihydrogenphosphate monohydrate
• DTXSID50904746
• EX-A8379A
• (R)-3-Amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one phosphate hydra
• 7-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine phosphate (1:1) monohydrate
• Januvia
• AMY1793
• Sitagliptin phosphate hydrate (JP17)
• TS63EW8X6F
• 654671-77-9 (Phosphate hydrate)
• s4002
• SITAGLIPTIN PHOSPHATE [ORANGE BOOK]
• Glactiv
• SITAGLIPTIN PHOSPHATE MONOHYDRATE [WHO-DD]
• SITAGPLIPTINPHOSPHATEMONOHYDRATE
• ONO-5435
• MK0431
• STELUJAN COMPONENT SITAGLIPTIN PHOSPHATE
• 1,2,4-TRIAZOLO(4,3-A)PYRAZINE, 7-((3R)-3-AMINO-1-OXO-4-(2,4,5-TRIFLUOROPHENYL)BUTYL)-5,6,7,8-TETRAHYDRO-3-(TRIFLUOROMETHYL), PHOSPHATE (1:1) MONOHYDRATE
• 7-((3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoyl)-3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4- triazolo(4,3-a)pyrazine monophosphate monohydrate
• AS-18643
• SITAGLIPTIN MONOPHOSPHATE MONOHYDRATE [MI]
• Sitagliptin phosphate [USAN]
• AC-1939
• UNII-TS63EW8X6F
• CHEMBL1201174
• STEGLUJAN COMPONENT SITAGLIPTIN PHOSPHATE
• D06645
• 1,2,4-Triazolo(4,3-a)pyrazine, 7-((3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl)-5,6,7,8- tetrahydro-3-(trifluoromethyl)-, phosphate (1:1) monohydrate
• CS-3683
• MK-431
• 7-[(3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoyl]-3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine monophosphate monohydrate
• SITAGLIPTIN PHOSPHATE COMPONENT OF STEGLUJAN
• SITAGLIPTIN PHOSPHATE [MART.]
• Sitagliptin monophosphate anhydrous
• SITAGLIPTIN PHOSPHATE COMPONENT OF JANUMET
• SITAGLIPTIN PHOSPHATE COMPONENT OF STELUJAN
• Q27290248
• MK-0431 phosphate monohydrate
• SITAGPLIPTIN PHOSPHATE MONOHYDRATE

• MDL： MFCD10001393
• Inchi： 1S/C16H15F6N5O.H3O4P.H2O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4;/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4);1H2/t9-;;/m1../s1
• InChI Key： GQPYTJVDPQTBQC-KLQYNRQASA-N
• SMILES： P(=O)(O)(O)O.FC(C1=NN=C2CN(C(C[C@@H](CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F.O

Computed Properties

• Exact Mass: 523.10600
• Monoisotopic Mass: 523.10553934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 529.9°C at 760 mmHg
• Flash Point: 274.3℃
• Solubility: 生物体外In Vitro:H2O≥ 33 mg/mL(63.06 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 173.84000
• LogP: 1.66180
• Vapor Pressure: No data available

Sitagliptin phosphate monohydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 28-38-41-48-62-63
• Safety Instruction： 24/25-26-28-36/37/39
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives